Cas no 2418703-96-3 (tert-butyl 4-3-(aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate
• CAS No: 2418703-96-3
• MF: C₁₉H₃₁N₃O₂S
• MW: 365.533343553543
• CID: 5677707
• PubChem ID: 165774813
• Update Time: 2025-05-23

tert-butyl 4-3-(aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418703-96-3
• tert-butyl 4-[3-(aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenyl]piperazine-1-carboxylate
• EN300-26630422
• tert-butyl 4-3-(aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C19H31N3O2S/c1-13-15(11-20)10-16(12-25)14(2)17(13)21-6-8-22(9-7-21)18(23)24-19(3,4)5/h10,25H,6-9,11-12,20H2,1-5H3
• InChI Key： PPPZRQSQCMMGFR-UHFFFAOYSA-N
• SMILES： SCC1C=C(CN)C(C)=C(C=1C)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 365.21369841g/mol
• Monoisotopic Mass: 365.21369841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl 4-3-(aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

Recent Advances in the Study of tert-butyl 4-3-(aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS: 2418703-96-3)

The compound tert-butyl 4-3-(aminomethyl)-2,6-dimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS: 2418703-96-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which include a piperazine core and a sulfanylmethyl group, making it a promising candidate for the development of novel therapeutics. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules, particularly in the context of central nervous system (CNS) disorders. The presence of the tert-butyl carbamate group enhances its stability, facilitating further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was synthesized via a multi-step process involving the protection of the piperazine nitrogen, followed by the introduction of the aminomethyl and sulfanylmethyl groups. The study reported a high yield and purity, underscoring the compound's utility in medicinal chemistry. Additionally, the compound demonstrated moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases, suggesting its potential as a lead compound for further optimization.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, explored the compound's interaction with various biological targets. Using molecular docking and in vitro assays, researchers identified its affinity for serotonin and dopamine receptors, which are critical in the treatment of psychiatric disorders. These findings open new avenues for the development of psychotropic drugs based on this scaffold.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the current body of research underscores the compound's versatility and potential as a valuable tool in drug discovery. Continued exploration of its pharmacological properties and synthetic pathways will be essential to fully realize its therapeutic applications.